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Compound of Interest

Compound Name: 1-Ethylcyclopentanol

Cat. No.: B074463

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of 1-
ethylcyclopentanol from cyclopentanone via a Grignard reaction. The synthesis involves the
nucleophilic addition of an ethyl magnesium halide to cyclopentanone, followed by an acidic
workup. This tertiary alcohol is a valuable intermediate in the synthesis of various organic
molecules, including pharmaceuticals and fragrances.[1][2][3][4] This guide presents the
chemical properties of the key compounds, a detailed experimental protocol for laboratory-
scale synthesis, and the reaction mechanism.

Data Presentation

A summary of the key quantitative data for the reactant and product is provided in the table
below for easy comparison and reference.
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Property Cyclopentanone 1-Ethylcyclopentanol
CAS Number 120-92-3 1462-96-0

Molecular Formula CsHsO C7H140

Molecular Weight 84.12 g/mol 114.19 g/mol

Appearance Colorless oily liquid Colorless to light yellow liquid
Boiling Point 130.6 °C 153-154 °C

Melting Point -58.2 °C -10°C

Density 0.951 g/mL at 20 °C 0.909 g/mL at 25 °C
Refractive Index (n20/D) 1.4366 1.454

Flash Point 29.82 °C 49 °C

Reaction Mechanism and Experimental Workflow

The synthesis of 1-ethylcyclopentanol is a classic example of a Grignard reaction, a powerful
tool for carbon-carbon bond formation. The reaction proceeds in two main stages: the formation
of the Grignard reagent and its subsequent reaction with the ketone, followed by an acidic
workup.

Signaling Pathway: Grighard Reaction Mechanism

The reaction begins with the nucleophilic attack of the ethyl group from the Grignard reagent on
the electrophilic carbonyl carbon of cyclopentanone. This is followed by protonation of the
resulting alkoxide in an acidic workup to yield the tertiary alcohol.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b074463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Step 2: Acidic Workup

- Mg(OH)Br
Protonation

HsO+ : 1-Ethylcyclopentanol

Step 1: Nucleophilic Addition

Ethylmagnesium Bromide
|

:

Cyclopentanone

Magnesium Alkoxide Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-1-ethylcyclopentanol-cas-1462-96-0-a-key-player-in-chemical-synthesis-vr
https://www.nbinno.com/?news/gp-1-ethylcyclopentanol-cas-1462-96-0-comprehensive-overview-and-applications
https://www.lookchem.com/casno1462-96-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5112632.htm
https://www.benchchem.com/product/b074463#synthesis-of-1-ethylcyclopentanol-from-cyclopentanone
https://www.benchchem.com/product/b074463#synthesis-of-1-ethylcyclopentanol-from-cyclopentanone
https://www.benchchem.com/product/b074463#synthesis-of-1-ethylcyclopentanol-from-cyclopentanone
https://www.benchchem.com/product/b074463#synthesis-of-1-ethylcyclopentanol-from-cyclopentanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074463?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

